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These application notes provide a detailed guide for the standardized administration and setup

of the Autism Diagnostic Observation Schedule, Second Edition (ADOS-2) in the context of

clinical trials. Adherence to these protocols is crucial for ensuring the reliability and validity of

data collected across multiple sites and time points.

Introduction to ADOS-2
The Autism Diagnostic Observation Schedule, Second Edition (ADOS-2) is a semi-structured,

standardized assessment of communication, social interaction, play, and restricted and

repetitive behaviors associated with Autism Spectrum Disorder (ASD).[1] It is considered a

"gold standard" observational assessment for ASD.[2] The ADOS-2 consists of five modules,

each tailored to the specific age and language level of the individual being assessed.[1]

ADOS-2 Modules and Participant Selection
The appropriate ADOS-2 module must be selected for each participant based on their

chronological age and expressive language level. A thorough screening of participants is

essential before scheduling the ADOS-2 administration.

Table 1: ADOS-2 Module Selection Criteria
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Module Chronological Age
Expressive Language
Level

Toddler Module 12 to 30 months No speech to simple phrases

Module 1 31 months and older No speech to simple phrases

Module 2 Any age
Phrase speech but not verbally

fluent

Module 3
Children and young

adolescents
Verbally fluent

Module 4 Older adolescents and adults Verbally fluent

Source: WPS, 2023[1]

Required Materials and Setup
A complete ADOS-2 kit is required for administration. Each module has a specific set of

stimulus materials.

Room Setup:

The assessment should be conducted in a quiet, well-lit room, free from distractions.

Furnishings should be minimal, typically including a table and two chairs for the administrator

and the participant (and a caregiver, if present).

All necessary stimulus materials for the selected module should be organized and easily

accessible to the administrator, but out of the participant's immediate reach to maintain

control over the presentation of tasks.

Experimental Protocols: Administration and Scoring
General Administration Protocol

Participant and Caregiver Introduction: Greet the participant and caregiver, explain the

purpose of the assessment in age-appropriate terms, and obtain informed consent.
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Module Administration: Administer the selected module according to the procedures outlined

in the ADOS-2 manual. The administration is semi-structured, allowing for flexibility in the

order of activities to maintain rapport and engagement. The administration of each module is

designed to take approximately 40 to 60 minutes.[1]

Observation and Note-Taking: Throughout the administration, the examiner should take

detailed notes on the participant's behaviors, particularly those related to social interaction,

communication, play, and restricted or repetitive behaviors.

Scoring: Immediately following the administration, the examiner uses their notes to score the

participant's behaviors according to the coding guidelines in the ADOS-2 manual. Each

scored behavior is rated on a scale, typically from 0 to 3, indicating the severity or frequency

of the behavior.[3]

Detailed Module Activities
The following tables provide a high-level overview of the activities within each module. For

detailed administration and coding instructions, refer to the official ADOS-2 manual.

Table 2: Toddler Module Activities
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Activity Description

Free Play
Observation of spontaneous play and interaction

with toys and the examiner.

Blocking Toy Play
Assessing the child's response to the examiner

blocking access to a desired toy.

Response to Name
Evaluating the child's response to their name

being called.

Bubble Play
Observing social engagement and requests

during a bubble activity.

Anticipation of a Routine with Objects
Assessing the child's anticipation of a simple,

repetitive action with an object.

Responsive Social Smile Eliciting a social smile from the child.

Bath Time
A pretend play scenario to observe symbolic

play and social interaction.

Imitation
Assessing the child's ability to imitate simple

actions.

Snack
Observing social and communication behaviors

during a snack time.

Table 3: Module 1 Activities
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Activity Description

Free Play
Observation of spontaneous play and interaction

with toys and the examiner.

Response to Name
Evaluating the child's response to their name

being called.

Response to Joint Attention
Assessing the child's ability to follow the

examiner's gaze and point.

Bubble Play
Observing social engagement and requests

during a bubble activity.

Anticipation of a Routine with Objects
Assessing the child's anticipation of a simple,

repetitive action with an object.

Responsive Social Smile Eliciting a social smile from the child.

Birthday Party
A pretend play scenario to observe symbolic

play, social interaction, and communication.

Imitation
Assessing the child's ability to imitate simple

actions.

Snack
Observing social and communication behaviors

during a snack time.

Table 4: Module 2 Activities
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Activity Description

Construction Task
A cooperative task to observe social interaction

and communication.

Response to Name
Evaluating the individual's response to their

name being called.

Make-Believe Play
A pretend play scenario to observe imagination

and social interaction.

Joint Interactive Play
A cooperative play activity to assess reciprocal

social interaction.

Conversation
Assessing conversational skills on various

topics.

Response to Joint Attention
Assessing the ability to follow the examiner's

gaze and point.

Demonstration Task
Observing the ability to explain and demonstrate

how to do something.

Description of a Picture
Assessing descriptive language skills and the

ability to take another's perspective.

Telling a Story from a Book Evaluating narrative skills and comprehension.

Birthday Party
A pretend play scenario to observe symbolic

play and social interaction.

Snack
Observing social and communication behaviors

during a snack time.

Table 5: Module 3 Activities
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Activity Description

Construction Task
A cooperative task to observe social interaction

and communication.

Make-Believe Play
A pretend play scenario to observe imagination

and social interaction.

Joint Interactive Play
A cooperative play activity to assess reciprocal

social interaction.

Demonstration Task
Observing the ability to explain and demonstrate

how to do something.

Description of a Picture
Assessing descriptive language skills and the

ability to take another's perspective.

Telling a Story from a Book Evaluating narrative skills and comprehension.

Cartoons
Observing reactions and comments to a

wordless cartoon.

Conversation and Reporting
Assessing conversational skills and the ability to

report on past events.

Emotions
Discussing and identifying emotions in self and

others.

Social Difficulties and Annoyance
Discussing social challenges and sources of

frustration.

Friends, Relationships, and Marriage Exploring understanding of social relationships.

Loneliness Discussing feelings of loneliness.

Creating a Story
A creative task to assess imagination and

narrative skills.

Table 6: Module 4 Activities
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Activity Description

Construction Task
A cooperative task to observe social interaction

and communication.

Telling a Story from a Book Evaluating narrative skills and comprehension.

Description of a Picture
Assessing descriptive language skills and the

ability to take another's perspective.

Conversation and Reporting
Assessing conversational skills and the ability to

report on past events.

Current Work or School
Discussing experiences and challenges in a

work or school environment.

Social Difficulties and Annoyance
Discussing social challenges and sources of

frustration.

Emotions
Discussing and identifying emotions in self and

others.

Demonstration Task
Observing the ability to explain and demonstrate

how to do something.

Cartoons
Observing reactions and comments to a

wordless cartoon.

Break
Observing social interaction during an

unstructured break.

Daily Living Discussing daily routines and challenges.

Friends, Relationships, and Marriage Exploring understanding of social relationships.

Loneliness Discussing feelings of loneliness.

Plans and Hopes Discussing future aspirations and plans.

Creating a Story
A creative task to assess imagination and

narrative skills.

Data Presentation: Scoring and Classification
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The ADOS-2 yields scores in two main domains: Social Affect (SA) and Restricted and

Repetitive Behaviors (RRB). These scores are summed to create a total score, which is then

compared to cutoff scores to determine a diagnostic classification.

Table 7: ADOS-2 Diagnostic Classification Cutoff Scores for Modules 1-4
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Module Domain Non-Spectrum
Autism
Spectrum

Autism

Module 1
Social Affect

(SA)

Restricted/Repeti

tive Behavior

(RRB)

Total 0-10 11-15 16+

Module 2
Social Affect

(SA)

Restricted/Repeti

tive Behavior

(RRB)

Total 0-6 7-8 9+

Module 3
Social Affect

(SA)

Restricted/Repeti

tive Behavior

(RRB)

Total 0-6 7-9 10+

Module 4 Communication 0-1 2 3+

Reciprocal Social

Interaction
0-3 4-6 7+

Communication

+ Reciprocal

Social Interaction

Total

0-4 5-6 7+

Note: For Module 4, an individual must meet the cutoff in all three areas (Communication,

Reciprocal Social Interaction, and the combined total) for a classification of Autism or Autism
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Spectrum. Source: Adapted from ADOS-2 Manual.

Table 8: ADOS-2 Toddler Module "Range of Concern" Scores

Algorithm
Little-to-No
Concern

Mild-to-Moderate
Concern

Moderate-to-Severe
Concern

Younger/Older with

Few to No Words
0-9 10-13 14+

Older with Some

Words
0-7 8-11 12+

Source: State of Michigan Department of Community Health Autism Application – ADOS-2

Initial Evaluation.[4]

Visualization of Clinical Trial Workflow
The following diagrams illustrate the key processes for implementing the ADOS-2 in a clinical

trial setting.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.michigan.gov/-/media/Project/Websites/autism/Folder2/ADOS-2_Algorithms.pdf?rev=2d427a51555248849d502c2511356c3f
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Participant Screening

Module Selection

Potential Participant
Screen for Age and

Expressive Language Level

Toddler Module
(12-30 mos, no speech to phrases)12-30 mos &

no speech to phrases

Module 1
(≥31 mos, no speech to phrases)≥31 mos &

no speech to phrases

Module 2
(Any age, phrase speech)

Any age &
phrase speech

Module 3
(Child/Adolescent, fluent speech)

Child/Adolescent &
fluent speech

Module 4
(Older Adolescent/Adult, fluent speech)

Older Adolescent/Adult &
fluent speech
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. wpspublish.com [wpspublish.com]

2. youtube.com [youtube.com]

3. youtube.com [youtube.com]

4. michigan.gov [michigan.gov]

To cite this document: BenchChem. [Application Notes and Protocols for ADOS-2 in Clinical
Trials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8022684#ados-2-materials-and-setup-for-clinical-
trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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